8-(4-tert-butylphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C22H20FN7O
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 8-(4-tert-butylphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C22H20FN7O/c1-22(2,3)14-8-4-13(5-9-14)19-16-17(12-6-10-15(23)11-7-12)25-26-20(31)18(16)24-21-27-28-29-30(19)21/h4-11,19,28-29H,1-3H3
• InChI Key: JSNUJLZGUZJNLQ-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F

Description

8-(4-tert-butylphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly known as TAT7, is a novel compound with potential applications in scientific research. TAT7 is a heterocyclic compound that has attracted attention due to its unique structure and potential biological activity.

Scientific Research Applications

TAT7 has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been shown to exhibit anti-cancer activity, making it a promising candidate for the development of new cancer therapies. TAT7 has also been shown to have antibacterial and antifungal activity, indicating its potential as an antimicrobial agent. Additionally, TAT7 has been shown to have anti-inflammatory activity, suggesting its potential use in the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of TAT7 is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways. TAT7 has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Inhibition of topoisomerase II can lead to DNA damage and cell death, which may explain TAT7's anti-cancer activity. TAT7 has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune responses. Inhibition of NF-κB signaling may explain TAT7's anti-inflammatory activity.
Biochemical and Physiological Effects
TAT7 has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that TAT7 can induce apoptosis, or programmed cell death, in cancer cells. TAT7 has also been shown to inhibit the growth and proliferation of cancer cells. In addition, TAT7 has been shown to have antibacterial and antifungal activity, suggesting its potential as an antimicrobial agent. TAT7 has also been shown to have anti-inflammatory activity, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

TAT7 has several advantages for use in lab experiments. The compound is relatively easy to synthesize, and high yields of pure compound can be obtained. TAT7 has also been shown to have potent biological activity, making it a useful tool for studying various biological processes. However, there are also limitations to the use of TAT7 in lab experiments. The compound is relatively new, and its biological activity and toxicity profile have not been fully characterized. In addition, TAT7 may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on TAT7. One area of interest is the development of TAT7-based cancer therapies. Further studies are needed to fully understand the mechanism of action of TAT7 and its potential as an anti-cancer agent. Another area of interest is the development of TAT7-based antimicrobial agents. Studies are needed to determine the spectrum of activity of TAT7 against different types of bacteria and fungi. Additionally, further studies are needed to fully characterize the toxicity profile of TAT7 and its potential for use in clinical applications.

Synthesis Methods

The synthesis of TAT7 is a complex process that involves several steps. The starting material for the synthesis is 4-tert-butylphenyl hydrazine, which is reacted with 4-fluorobenzaldehyde to produce the intermediate product. The intermediate is then subjected to a series of reactions, including cyclization, oxidation, and reduction, to produce TAT7. The synthesis of TAT7 has been optimized to produce high yields of pure compound, making it suitable for scientific research.